Methyl 6-benzyl-2-(4-butoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 6-benzyl-2-[(4-butoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C27H30N2O4S.ClH/c1-3-4-16-33-21-12-10-20(11-13-21)25(30)28-26-24(27(31)32-2)22-14-15-29(18-23(22)34-26)17-19-8-6-5-7-9-19;/h5-13H,3-4,14-18H2,1-2H3,(H,28,30);1H
• InChI Key: PKQHYZZWSOXREF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)OC.Cl
• Molecular Formula: C27H31ClN2O4S
• Molecular Weight: 515.1 g/mol

Description

Methyl 6-benzyl-2-(4-butoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C27H31ClN2O4S and its molecular weight is 515.07. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

Researchers have developed novel synthetic pathways to create pyrimidine and pyridine derivatives, including compounds structurally related to Methyl 6-benzyl-2-(4-butoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride. These pathways involve reactions such as [4 + 2] annulations and phosphine-catalyzed cyclizations to yield highly functionalized tetrahydropyridines and related compounds (Zhu, Lan, & Kwon, 2003; Harutyunyan, Panosyan, & Danagulyan, 2020).

Medicinal Chemistry and Biological Applications

Although direct studies on this compound were not found, research on similar compounds shows applications in medicinal chemistry, focusing on the synthesis of potential pharmaceutical agents. Compounds with similar structures have been evaluated for their antibacterial activity and as potential anti-inflammatory agents, suggesting a potential avenue for research into the biological applications of the molecule (Youssef, Azab, & Youssef, 2012; Moloney, 2001).

Materials Chemistry and Polymer Science

In the field of materials chemistry, research has been conducted on the synthesis of novel polyimides derived from aromatic dianhydride monomers, showcasing the utility of pyridine-containing compounds in the development of materials with desirable thermal and mechanical properties. Such studies indicate the potential for this compound to contribute to advances in polymer science (Wang, Li, Ma, Zhang, & Gong, 2006).